Cas no 1956326-52-5 (4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde)

• Product Name: 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde
• CAS No: 1956326-52-5
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 4823741
• Update Time: 2025-05-21

4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde

• Inchi： 1S/C11H9ClN2O2/c12-6-11-13-3-4-14(11)9-2-1-8(7-15)5-10(9)16/h1-5,7,16H,6H2
• InChI Key： YWBFHAUSOUBAIP-UHFFFAOYSA-N
• SMILES： ClCC1=NC=CN1C1C=CC(C=O)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Additional information on 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde

4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde: A Comprehensive Overview

4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde, also known by its CAS number 1956326-52-5, is a fascinating compound with a unique structure and diverse applications. This compound has garnered significant attention in the scientific community due to its potential in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its applications.

The molecular structure of 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde is characterized by a benzaldehyde moiety with a hydroxyl group at the 3-position and an imidazole ring substituted at the 4-position. The imidazole ring itself bears a chloromethyl group, which introduces additional reactivity and functionalization potential. This combination of functional groups makes the compound highly versatile for various chemical transformations.

Recent studies have focused on the synthesis of this compound, particularly exploring efficient routes to achieve high yields and purity. Researchers have employed a variety of methodologies, including nucleophilic substitution reactions and coupling techniques. One notable approach involves the use of transition metal catalysts to facilitate the formation of the imidazole ring. These advancements have not only improved the synthesis process but also opened new avenues for modifying the compound's structure to enhance its properties.

The pharmacological properties of 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde have been a subject of intense research. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. Additionally, its ability to interact with biological molecules such as enzymes and proteins has been explored, further highlighting its therapeutic potential.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Furthermore, its photochemical properties have been studied for potential applications in optoelectronic devices.

The future prospects for 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde are bright, with ongoing research exploring its role in green chemistry and sustainable processes. Scientists are also investigating its use as an intermediate in the synthesis of more complex molecules, leveraging its functional groups for further diversification.

In conclusion, 4-(2-(Chloromethyl)-1H-imidazol-1-yl)-3-hydroxybenzaldehyde, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, making it a valuable compound for both academic and industrial pursuits. As research progresses, we can expect even more innovative uses for this remarkable molecule.